Cas no 14483-90-0 (1H-Benzimidazole,2-(4,5-dihydro-1H-imidazol-2-yl)-)

1H-Benzimidazole,2-(4,5-dihydro-1H-imidazol-2-yl)- structure
14483-90-0 structure
Product Name:1H-Benzimidazole,2-(4,5-dihydro-1H-imidazol-2-yl)-
CAS No:14483-90-0
MF:C10H10N4
MW:186.21320104599
CID:120439
PubChem ID:373875
Update Time:2025-04-18

1H-Benzimidazole,2-(4,5-dihydro-1H-imidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,2-(4,5-dihydro-1H-imidazol-2-yl)-
    • 1H-Benzimidazole,2-(4,5-dihydro-1H-imidazol-2-yl)-(9CI)
    • 2-(4,5-Dihydro-1H-imidazol-2-yl)-1H-benzimidazole
    • (4,5-dihydro-1H-imidazol-2-yl)-(4-methyl-quinazolin-2-yl)-amine
    • 2-(2-Imidazolin-2-yl)-4-methylchinazolin
    • 2-(2-Imidazolin-2-yl)benzimidazol
    • 2-(2-Imidazolinyl-(2))-benzimidazol
    • 2-(4,5-dihydro-1H-imidazol-2-yl)-1H-benzoimidazole
    • 2-Quinazolinamine, N-(4,5-dihydro-1H-imidazol-2-yl)-4-methyl-
    • CTK1F8249
    • 2-(benzimidazol-2-yl)imidazoline
    • NSC650838
    • SCHEMBL8952772
    • NSC-650838
    • 14483-90-0
    • Inchi: 1S/C10H10N4/c1-2-4-8-7(3-1)13-10(14-8)9-11-5-6-12-9/h1-4H,5-6H2,(H,11,12)(H,13,14)
    • InChI Key: NMQLWFUDBDWZDY-UHFFFAOYSA-N
    • SMILES: N1C(C2=NC3C=CC=CC=3N2)=NCC1

Computed Properties

  • Exact Mass: 186.091
  • Monoisotopic Mass: 186.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 53.1Ų
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